methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate

• IUPAC Name: methyl 2-[[2-(benzimidazol-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C17H15N3O3/c1-23-17(22)12-6-2-3-7-13(12)19-16(21)10-20-11-18-14-8-4-5-9-15(14)20/h2-9,11H,10H2,1H3,(H,19,21)
• InChI Key: CULSLWGTXYECRB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2C=NC3=CC=CC=C32
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

Methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a benzimidazole derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). It has also been shown to modulate the expression of certain genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
Methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit various biological activities. However, it has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, particularly with respect to its effects on gene expression. Additionally, future studies could focus on improving the synthesis method of this compound to increase its yield and purity. Finally, more research is needed to determine the optimal dosage and administration route for this compound in various therapeutic applications.
Conclusion:
In conclusion, methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate is a chemical compound that has shown promise in scientific research for its potential therapeutic applications. It has been synthesized using various methods and has been shown to exhibit various biological activities. Its mechanism of action is not fully understood, but it has been shown to inhibit the activity of certain enzymes and modulate the expression of certain genes. While it has some limitations, it has several advantages for lab experiments. Further research is needed to fully understand the potential of this compound for therapeutic applications.

Synthesis Methods

Methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate can be synthesized using various methods, including the reaction of 2-aminobenzoic acid with 1H-benzimidazole-1-acetic acid in the presence of a coupling agent. Another method involves the reaction of 2-aminobenzoic acid with 1H-benzimidazole-1-carboxylic acid in the presence of a dehydrating agent. The yield and purity of the product depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

Methyl 2-[(1H-benzimidazol-1-ylacetyl)amino]benzoate has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and antioxidant activities. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been studied for its potential use as a diagnostic tool for cancer and other diseases.